N1-(benzo[d][1,3]dioxol-5-yl)-N2-cycloheptyloxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(benzo[d][1,3]dioxol-5-yl)-N2-cycloheptyloxalamide is a useful research compound. Its molecular formula is C16H20N2O4 and its molecular weight is 304.346. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiarrhythmic Activity
Benzamides, including compounds related to N'-(1,3-benzodioxol-5-yl)-N-cycloheptyloxamide, have been synthesized and evaluated for their antiarrhythmic activity. These compounds demonstrate potential in treating arrhythmias (Banitt et al., 1977).
Antimicrobial Properties
Synthesized derivatives of benzamide have been found to be effective against various microbial strains, showcasing their potential in antimicrobial therapies (Sethi et al., 2016).
Synthesis of N-Benzothiazol-2-yl-amides
Copper-catalyzed intramolecular cyclization has been utilized to synthesize N-benzothiazol-2-yl-amides, highlighting a novel synthetic route for compounds related to N'-(1,3-benzodioxol-5-yl)-N-cycloheptyloxamide (Wang et al., 2008).
Anti-Tubercular Activity
Compounds structurally similar to N'-(1,3-benzodioxol-5-yl)-N-cycloheptyloxamide have shown promise as anti-tubercular agents, particularly against Mycobacterium tuberculosis (Nimbalkar et al., 2018).
Stearoyl-CoA Desaturase-1 Inhibition
Research into benzamides has led to the identification of potent inhibitors of stearoyl-CoA desaturase-1, a key enzyme in lipid metabolism, suggesting potential applications in metabolic disorders (Uto et al., 2009).
Melanoma Cytotoxicity
Radioiodinated N-(2-(diethylamino)ethyl)benzamides, closely related to N'-(1,3-benzodioxol-5-yl)-N-cycloheptyloxamide, have been identified as selective agents for melanotic melanoma, showing potential in targeted drug delivery for melanoma therapy (Wolf et al., 2004).
Properties
IUPAC Name |
N'-(1,3-benzodioxol-5-yl)-N-cycloheptyloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O4/c19-15(17-11-5-3-1-2-4-6-11)16(20)18-12-7-8-13-14(9-12)22-10-21-13/h7-9,11H,1-6,10H2,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMWXONWPFMIGDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NC(=O)C(=O)NC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.